Cas no 106859-45-4 (3-(methylsulfonyl)azetidine Hydrochloride (1:1))

3-(Methylsulfonyl)azetidine Hydrochloride (1:1) is a high-purity chemical compound featuring a sulfonyl-functionalized azetidine ring, stabilized as a hydrochloride salt. This structure enhances its utility in pharmaceutical and organic synthesis, particularly as a versatile intermediate for constructing bioactive molecules. The methylsulfonyl group contributes to improved solubility and reactivity, while the azetidine scaffold offers conformational rigidity, beneficial for drug design. The 1:1 stoichiometric ratio ensures consistent composition, critical for reproducibility in research and development. Its stability under standard conditions and compatibility with further functionalization make it valuable for medicinal chemistry applications, including the development of enzyme inhibitors or receptor modulators.
3-(methylsulfonyl)azetidine Hydrochloride (1:1) structure
106859-45-4 structure
Product Name:3-(methylsulfonyl)azetidine Hydrochloride (1:1)
CAS No:106859-45-4
MF:C17H20ClNO3S
MW:353.863602638245
CID:1181403
PubChem ID:118705072
Update Time:2025-06-08

3-(methylsulfonyl)azetidine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-(Methylsulfonyl)azetidine hydrochloride (1:1)
    • CTK3C5057
    • 1-(Diphenylmethyl)-3-azetidinol methanesulfonate (ester) hydrochloride
    • 1-(diphenylmethyl)-3-[(trimethylsilyl)oxy]azetidine-3-carbonitrile
    • 1H-Indole, 1-(diphenylmethyl)-2-methyl-5-nitro-
    • 1-(diphenylmethyl)-2-methyl-5-nitro-1H-indole
    • AGN-PC-00DW2B
    • 3-Methylsulfonyl-azetidine HCl
    • 1-Benzhydrylazetidin-3-ylmethanesulfonatehydrochloride
    • SB50759
    • A911260
    • 1-Benzhydrylazetidin-3-yl methanesulfonate hydrochloride
    • 1-Benzhydryl-3-azetidinyl Methanesulfonate Hydrochloride
    • 1-(diphenylmethyl)azetidin-3-yl methanesulfonate hydrochloride
    • MFCD00509408
    • 106859-45-4
    • SY295813
    • 3-(methylsulfonyl)azetidine Hydrochloride (1:1)
    • MDL: MFCD22416367
    • Inchi: 1S/C17H19NO3S.ClH/c1-22(19,20)21-16-12-18(13-16)17(14-8-4-2-5-9-14)15-10-6-3-7-11-15;/h2-11,16-17H,12-13H2,1H3;1H
    • InChI Key: DXAQJQZXXOCUIM-UHFFFAOYSA-N
    • SMILES: Cl.S(C)(=O)(=O)OC1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 353.0852424g/mol
  • Monoisotopic Mass: 353.0852424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 423
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55Ų

3-(methylsulfonyl)azetidine Hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM284489-250mg
1-Benzhydrylazetidin-3-yl methanesulfonate hydrochloride
106859-45-4 95%
250mg
$400 2021-06-09
Chemenu
CM284489-1g
1-Benzhydrylazetidin-3-yl methanesulfonate hydrochloride
106859-45-4 95%+
1g
$214 2023-03-07
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB00382-1g
3-(Methylsulfonyl)azetidine hydrochloride (1:1)
106859-45-4 97%
1g
¥1399 2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB00382-1g
3-(Methylsulfonyl)azetidine hydrochloride (1:1)
106859-45-4 97%
1g
1399.00 2021-07-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M179125-250mg
3-(methylsulfonyl)azetidine Hydrochloride (1:1)
106859-45-4 95%
250mg
¥3513.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M179125-1g
3-(methylsulfonyl)azetidine Hydrochloride (1:1)
106859-45-4 95%
1g
¥10043.90 2023-09-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB00382-1g
3-(Methylsulfonyl)azetidine hydrochloride (1:1)
106859-45-4 97%
1g
¥1399 2023-09-15
A2B Chem LLC
AE25348-250mg
1-Benzhydrylazetidin-3-yl methanesulfonate hydrochloride
106859-45-4 95%
250mg
$1415.00 2024-04-20
A2B Chem LLC
AE25348-1g
1-Benzhydrylazetidin-3-yl methanesulfonate hydrochloride
106859-45-4 95%
1g
$3975.00 2024-04-20
A2B Chem LLC
AE25348-5g
1-Benzhydrylazetidin-3-yl methanesulfonate hydrochloride
106859-45-4 ≥ 95 %
5g
$1739.00 2024-01-05

3-(methylsulfonyl)azetidine Hydrochloride (1:1) Related Literature

Additional information on 3-(methylsulfonyl)azetidine Hydrochloride (1:1)

Comprehensive Overview of 3-(methylsulfonyl)azetidine Hydrochloride (1:1) (CAS No. 106859-45-4)

3-(methylsulfonyl)azetidine Hydrochloride (1:1) (CAS No. 106859-45-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine ring structure and methylsulfonyl functional group, is widely utilized in drug discovery and development. Its molecular formula, C4H9NO2S·HCl, highlights its potential as a building block for bioactive molecules. Researchers are particularly interested in its applications as a pharmacophore in designing novel therapeutics targeting neurological and metabolic disorders.

The 3-(methylsulfonyl)azetidine Hydrochloride (1:1) compound is often searched in conjunction with terms like "azetidine derivatives in drug design" and "sulfonyl group applications in medicinal chemistry." These keywords reflect the growing demand for innovative small molecules in the pharmaceutical industry. Recent trends show increased interest in fragment-based drug discovery (FBDD), where this compound serves as a valuable scaffold due to its balanced hydrophilicity and structural rigidity. Its hydrochloride salt form enhances solubility, making it ideal for high-throughput screening (HTS) assays.

One of the most frequently asked questions about CAS No. 106859-45-4 revolves around its stability and storage conditions. Studies indicate that the compound remains stable under standard laboratory conditions (room temperature, dry environment), but long-term storage recommendations often include desiccated containers at 2-8°C. Another hot topic is its role in covalent inhibitor design, where the methylsulfonyl moiety can participate in targeted interactions with biological macromolecules. This aligns with current industry focus on precision medicine and kinase inhibitor development.

From a synthetic chemistry perspective, 3-(methylsulfonyl)azetidine Hydrochloride (1:1) serves as a versatile intermediate. Its azetidine ring offers constrained geometry that can improve drug-like properties when incorporated into larger molecules. The pharmaceutical community particularly values this characteristic for addressing challenges in bioavailability optimization and target selectivity. Recent publications have highlighted its use in creating allosteric modulators for G-protein coupled receptors (GPCRs), a key area in contemporary drug development.

Analytical characterization of CAS 106859-45-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The growing emphasis on quality by design (QbD) in pharmaceutical manufacturing has increased demand for well-characterized building blocks like this azetidine derivative. Furthermore, its compatibility with parallel synthesis techniques makes it valuable for combinatorial chemistry approaches.

Environmental and safety considerations for 3-(methylsulfonyl)azetidine Hydrochloride (1:1) follow standard laboratory chemical handling protocols. While not classified as hazardous under normal use conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's ecological impact has been studied in relation to green chemistry principles, with findings suggesting it can be incorporated into sustainable synthetic routes when proper waste management practices are followed.

The commercial availability of CAS No. 106859-45-4 through specialty chemical suppliers has expanded in recent years, reflecting its growing importance in medicinal chemistry. Current market analysis shows increasing procurement by contract research organizations (CROs) and academic institutions engaged in hit-to-lead optimization programs. Pricing trends indicate stable demand, particularly from researchers working on central nervous system (CNS) drug candidates where the azetidine scaffold shows particular promise.

Future research directions for 3-(methylsulfonyl)azetidine Hydrochloride (1:1) may explore its potential in proteolysis targeting chimera (PROTAC) design and other emerging therapeutic modalities. The compound's structural features make it suitable for conjugation with various ligand warheads in these complex drug architectures. Additionally, computational chemistry studies are increasingly modeling its interactions with biological targets, leveraging molecular docking and quantum mechanical calculations to predict its behavior in drug-receptor systems.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.